2-((3-Chloro-4-methoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate

• IUPAC Name: [2-(3-chloro-4-methoxyanilino)-2-oxoethyl] 3-acetylindolizine-1-carboxylate
• InChI: InChI=1S/C20H17ClN2O5/c1-12(24)17-10-14(16-5-3-4-8-23(16)17)20(26)28-11-19(25)22-13-6-7-18(27-2)15(21)9-13/h3-10H,11H2,1-2H3,(H,22,25)
• InChI Key: UYLFLLOJBGQEOB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C2N1C=CC=C2)C(=O)OCC(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C20H17ClN2O5
• Molecular Weight: 400.8 g/mol

Description

2-((3-Chloro-4-methoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate is a synthetic compound that belongs to the indolizine class of compounds. It has been the subject of extensive scientific research due to its potential applications in the fields of medicine and pharmaceuticals.

Scientific Research Applications

Synthesis and Chemical Reactivity

The chemical reactivity of related compounds has been extensively studied, highlighting their potential as building blocks for constructing nitrogen heterocycles, such as pyrazoles, pyrimidines, and pyridopyrimidines. One study detailed the synthesis and chemical reactivity of a novel derivative, exploring its application in yielding a variety of Schiff bases and heterocyclic compounds with investigated biological activities (Farouk, Ibrahim, & El-Gohary, 2021).

Antimicrobial and Antioxidant Properties

Research on derivatives of 2-((3-Chloro-4-methoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate has demonstrated notable antimicrobial and antioxidant properties. For instance, the synthesis of ethyl 7-amino-3-benzoylindolizine-1-carboxylate derivatives revealed compounds with significant antibacterial and antioxidant potency, suggesting their potential as therapeutic agents (Uppar et al., 2020).

Biological Evaluation

The biological evaluation of synthesized compounds based on this structure has been a key area of interest. Studies have assessed the cytotoxic activities of new derivatives against various cancer cell lines, underlining the importance of structural modifications to enhance biological activity. For example, the synthesis, characterization, and cytotoxicity assessment of some new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives showcased the potential of these compounds in cancer research (Hassan, Hafez, & Osman, 2014).